Cas no 131862-36-7 (5,7-Di-Me ether-2',4',5,7-Tetrahydroxyisoflavone)

• Product Name: 5,7-Di-Me ether-2',4',5,7-Tetrahydroxyisoflavone
• CAS No: 131862-36-7
• MF: C₁₇H₁₄O₆
• MW: 314.289465427399
• CID: 2019656
• PubChem ID: 14756217
• Update Time: 2025-04-21

5,7-Di-Me ether-2',4',5,7-Tetrahydroxyisoflavone Chemical and Physical Properties

Names and Identifiers

• 5,7-Di-Me ether-2',4',5,7-Tetrahydroxyisoflavone
• 131862-36-7
• 3-(2,4-dihydroxyphenyl)-5,7-dimethoxychromen-4-one
• 2',4'-Dihydroxy-5,7-dimethoxyisoflavone
• LMPK12050333

• Inchi： 1S/C17H14O6/c1-21-10-6-14(22-2)16-15(7-10)23-8-12(17(16)20)11-4-3-9(18)5-13(11)19/h3-8,18-19H,1-2H3
• InChI Key： SKVDVYIZINFQQM-UHFFFAOYSA-N
• SMILES： COC1C=C2OC=C(C(C2=C(OC)C=1)=O)C1C(O)=CC(O)=CC=1

Computed Properties

• Exact Mass: 314.07903816Da
• Monoisotopic Mass: 314.07903816Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.604
• Topological Polar Surface Area: 85.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 7-O-methylisoflavones